Cas no 1780985-32-1 (3,3-difluoro-4-(pyrrolidin-1-yl)butanoic acid)

• Product Name: 3,3-difluoro-4-(pyrrolidin-1-yl)butanoic acid
• CAS No: 1780985-32-1
• Molecular Formula: C₈H₁₃F₂NO₂
• Molecular Weight: 193.19112944603
• CID: 6090461
• PubChem ID: 105446744

3,3-difluoro-4-(pyrrolidin-1-yl)butanoic acid Properties

Names and Identifiers

• 3,3-difluoro-4-(pyrrolidin-1-yl)butanoic acid
• 1780985-32-1
• EN300-1131571

• InChIKey： MLZQCJQWFAOXJE-UHFFFAOYSA-N
• Inchi： 1S/C8H13F2NO2/c9-8(10,5-7(12)13)6-11-3-1-2-4-11/h1-6H2,(H,12,13)
• SMILES： FC(CC(=O)O)(CN1CCCC1)F

Computed Properties

• Exact Mass: 193.09143498g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 4
• Monoisotopic Mass: 193.09143498g/mol
• Heavy Atom Count: 13
• Complexity: 191
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1.4
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Heterocyclic fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Heterocyclic fatty acids